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Compound of Interest

Compound Name: 1,5-Dibromopentane-d10

Cat. No.: B15140215

Essential Safety and Handling Guide for 1,5-
Dibromopentane-d10

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate, essential safety protocols and logistical plans for handling 1,5-
Dibromopentane-d10. The information is compiled to ensure safe laboratory practices, from
initial handling to final disposal, building on established safety data for its non-deuterated
analog, 1,5-Dibromopentane.

Personal Protective Equipment (PPE)

When handling 1,5-Dibromopentane-d10, it is crucial to use appropriate personal protective
equipment to prevent exposure. The substance is known to cause skin and serious eye
irritation.[1][2] The following table summarizes the required PPE.
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Protection Type Specific Recommendations Regulatory Standards

. OSHA 29 CFR 1910.133 or
Chemical safety goggles or

Eye Protection European Standard EN166.[3]
safety glasses. 4]

Wear appropriate protective Consult manufacturer/supplier
Hand Protection gloves to prevent skin for specific glove material and
exposure. breakthrough time information.

Wear appropriate protective o )
] ) ) Ensure clothing is resistant to
Body Protection clothing to prevent skin )
chemical splashes.
exposure.[3]

) ) A respiratory protection
Use a respirator with a type

ABEK (EN14387) filter in case

Respiratory Protection of inadequate ventilation or

program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or

European Standard EN 149

must be followed.[3]

when airborne concentrations

are high.

Safe Handling and Storage

Proper handling and storage procedures are vital to maintain the integrity of the compound and
the safety of laboratory personnel.

Handling:

Work in a well-ventilated area to prevent the formation of vapor.[1]

Avoid contact with skin and eyes.[1]

Do not breathe vapors.[1]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][3]

Keep away from heat, sparks, and open flames as it is a combustible liquid.[3][5]

Storage:
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o Store in a tightly closed container.[3]

o Keep in a cool, dry, and well-ventilated place away from incompatible substances such as
strong bases and strong oxidizing agents.[3][5]

 Facilities storing this material should be equipped with an eyewash facility and a safety
shower.[3]

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, immediate and appropriate action is
necessary.

Accidental Release:

Evacuate unnecessary personnel from the area.[1]
e Use personal protective equipment as required.[1]
o Ensure adequate ventilation.[1]

e Remove all sources of ignition.[3]

o Absorb the spill with inert material (e.g., sand, vermiculite, or earth) and place it in a suitable
container for disposal.[3][5]

First Aid:

o After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and get medical advice/attention.[1]

 After skin contact: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.[5] Remove contaminated clothing and wash it before reuse.[3]

 After inhalation: Move the person to fresh air and keep them comfortable for breathing.[6]

o After ingestion: Rinse mouth. Do not induce vomiting.[1] Seek immediate medical attention.

[2]
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Disposal Plan

Waste disposal must be conducted in accordance with local, state, and federal regulations.

Waste is classified as hazardous.[7]

o For small quantities (less than 10g), dissolve the chemical in a flammable solvent and burn
in a chemical incinerator equipped with an afterburner and scrubber.

o For larger quantities, the material should be disposed of by a licensed professional waste
disposal service.[6]

» Dispose of contents and container to an approved waste disposal plant.[5][7]

Experimental Workflow

The following diagram outlines the standard workflow for handling 1,5-Dibromopentane-d10 in
a laboratory setting.
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Caption: Workflow for handling 1,5-Dibromopentane-d10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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